Cas no 2096995-52-5 (1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]-)
1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]-
-
- MDL: MFCD09909210
- Inchi: 1S/C20H22BF3O3/c1-14-12-19(2,3)27-21(26-14)16-9-10-18(17(11-16)20(22,23)24)25-13-15-7-5-4-6-8-15/h4-11,14H,12-13H2,1-3H3
- InChI Key: SGAGEEIYQHBNKD-UHFFFAOYSA-N
- SMILES: O1C(C)CC(C)(C)OB1C1=CC=C(OCC2=CC=CC=C2)C(C(F)(F)F)=C1
1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB262639-1 g |
2-[4-Benzyloxy-3-(trifluoromethyl)phenyl]-4,4,6-trimethyl-1,3,2-dioxaborinane |
2096995-52-5 | 1g |
€496.00 | 2023-03-11 | ||
| abcr | AB262639-1g |
2-[4-Benzyloxy-3-(trifluoromethyl)phenyl]-4,4,6-trimethyl-1,3,2-dioxaborinane; . |
2096995-52-5 | 1g |
€496.00 | 2023-09-10 |
1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]-
Introduction to 1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl] and Its Applications in Modern Chemical Research
The compound with the CAS number 2096995-52-5, known as 1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl], represents a significant advancement in the field of organoboron chemistry. This specialized boron-containing heterocycle has garnered considerable attention due to its unique structural features and versatile reactivity, making it a valuable tool in synthetic chemistry and pharmaceutical research.
1,3,2-Dioxaborinane is a class of boron-containing compounds characterized by a three-membered oxygen-boron-oxygen ring. The presence of bulky alkyl groups and aryl substituents in this compound enhances its stability and reactivity under various conditions. Specifically, the 4,4,6-trimethyl substitution pattern provides steric hindrance that can be leveraged in controlling reaction pathways and selectivity. The [4-(phenylmethoxy)-3-(trifluoromethyl)phenyl] moiety introduces additional functional groups that contribute to the compound's ability to participate in cross-coupling reactions, which are pivotal in modern drug synthesis.
In recent years, boron-containing compounds have been extensively studied for their potential applications in medicinal chemistry. The unique electronic properties of boron atoms allow for the development of molecules with enhanced binding affinities and selectivity towards biological targets. For instance, the 1,3,2-Dioxaborinane core has been utilized in the synthesis of novel ligands for metal-organic frameworks (MOFs) and catalysts. These materials are of great interest due to their applications in gas storage, separation technologies, and catalytic processes.
The phenylmethoxy and trifluoromethyl substituents in the compound play crucial roles in modulating its chemical behavior. The electron-withdrawing nature of the trifluoromethyl group can influence the electronic distribution across the molecule, affecting its reactivity in various transformations. On the other hand, the phenylmethoxy group can serve as a handle for further functionalization through nucleophilic substitution or metal-catalyzed coupling reactions. This dual functionality makes the compound a versatile intermediate in synthetic protocols.
One of the most notable applications of this compound is in the field of pharmaceutical synthesis. Boron-containing drugs have shown remarkable efficacy in treating various diseases, including cancer and inflammatory disorders. The ability to incorporate boron into drug molecules allows for precise targeting of disease-causing pathways while minimizing side effects. For example, compounds derived from 1,3,2-Dioxaborinane have been explored as potential inhibitors of kinases and other enzymes involved in tumor growth. The CAS number 2096995-52-5 serves as a key identifier for researchers studying these derivatives.
Recent advancements in synthetic methodologies have further expanded the utility of this compound. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, have enabled the construction of complex molecular architectures from simpler precursors. The presence of boronic acid functionalities derived from the dioxaborinane core allows for these reactions to proceed efficiently under mild conditions. This has opened up new avenues for drug discovery and material science applications.
The 4-(phenylmethoxy)-3-(trifluoromethyl)phenyl group also contributes to the compound's stability under various reaction conditions. This feature is particularly important when dealing with sensitive biological targets or when high yields are required for industrial applications. Additionally, the trimethyl substitution pattern enhances solubility and bioavailability, making it easier to study these compounds in vitro and in vivo.
In conclusion,1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl] (CAS number 2096995-52-5) is a multifaceted compound with significant potential in chemical research. Its unique structural features and reactivity make it an invaluable tool for synthesizing complex molecules with applications ranging from pharmaceuticals to advanced materials. As research continues to uncover new ways to utilize this compound,1% (CAS number 2096995-52-5) will undoubtedly play a crucial role in shaping the future of organoboron chemistry.
2096995-52-5 (1,3,2-Dioxaborinane, 4,4,6-trimethyl-2-[4-(phenylmethoxy)-3-(trifluoromethyl)phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)